Cas no 2155851-96-8 (3-phenylazetidine-2-carboxylic acid hydrochloride)
3-phenylazetidine-2-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-phenylazetidine-2-carboxylic acid hydrochloride
- 2-Azetidinecarboxylic acid, 3-phenyl-, hydrochloride (1:1)
- 2155851-96-8
- EN300-1272172
-
- Inchi: 1S/C10H11NO2.ClH/c12-10(13)9-8(6-11-9)7-4-2-1-3-5-7;/h1-5,8-9,11H,6H2,(H,12,13);1H
- InChI Key: CHGOFZUREKOAOZ-UHFFFAOYSA-N
- SMILES: N1CC(C2=CC=CC=C2)C1C(O)=O.[H]Cl
Computed Properties
- Exact Mass: 213.0556563g/mol
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3Ų
3-phenylazetidine-2-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1272172-1.0g |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1272172-50mg |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 50mg |
$1247.0 | 2023-10-02 | ||
| Enamine | EN300-1272172-100mg |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 100mg |
$1307.0 | 2023-10-02 | ||
| Enamine | EN300-1272172-250mg |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 250mg |
$1366.0 | 2023-10-02 | ||
| Enamine | EN300-1272172-500mg |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 500mg |
$1426.0 | 2023-10-02 | ||
| Enamine | EN300-1272172-1000mg |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 1000mg |
$1485.0 | 2023-10-02 | ||
| Enamine | EN300-1272172-2500mg |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 2500mg |
$2912.0 | 2023-10-02 | ||
| Enamine | EN300-1272172-5000mg |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 5000mg |
$4309.0 | 2023-10-02 | ||
| Enamine | EN300-1272172-10000mg |
3-phenylazetidine-2-carboxylic acid hydrochloride |
2155851-96-8 | 10000mg |
$6390.0 | 2023-10-02 |
3-phenylazetidine-2-carboxylic acid hydrochloride Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 3-phenylazetidine-2-carboxylic acid hydrochloride
Research Briefing on 3-Phenylazetidine-2-Carboxylic Acid Hydrochloride (CAS: 2155851-96-8)
3-Phenylazetidine-2-carboxylic acid hydrochloride (CAS: 2155851-96-8) is a chiral azetidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key building block for the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and inflammatory diseases. Recent studies have highlighted its potential as a versatile scaffold due to its constrained ring structure and ability to modulate protein-protein interactions.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-phenylazetidine-2-carboxylic acid hydrochloride as a precursor for the synthesis of selective cathepsin inhibitors. The researchers demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against cathepsin L, a protease implicated in cancer metastasis and viral infections. The structural rigidity imparted by the azetidine ring was found to enhance binding affinity while reducing off-target effects compared to linear analogs.
In the context of CNS drug development, a recent patent application (WO2023051234) disclosed novel dopamine D3 receptor modulators incorporating the 3-phenylazetidine-2-carboxylic acid scaffold. The hydrochloride salt form (2155851-96-8) was particularly emphasized for its improved solubility and pharmacokinetic properties. Preclinical data showed promising blood-brain barrier penetration and receptor subtype selectivity, suggesting potential applications in Parkinson's disease and substance use disorders.
Analytical characterization of 3-phenylazetidine-2-carboxylic acid hydrochloride has advanced significantly in the past year. A 2024 publication in Analytical and Bioanalytical Chemistry reported a validated HPLC-MS method for quantifying this compound in biological matrices with a lower limit of detection of 0.1 ng/mL. This methodological advancement supports ongoing pharmacokinetic studies and quality control in API manufacturing.
From a synthetic chemistry perspective, recent innovations have addressed previous challenges in the large-scale production of enantiomerically pure 3-phenylazetidine-2-carboxylic acid hydrochloride. A continuous flow chemistry approach published in Organic Process Research & Development (2023) achieved a 92% yield with >99% ee, representing a significant improvement over batch processes. This development is particularly relevant given the growing demand for this intermediate in pharmaceutical R&D pipelines.
The safety profile of 3-phenylazetidine-2-carboxylic acid hydrochloride has been further elucidated through recent toxicological studies. A GLP-compliant investigation conducted in 2024 reported no genotoxic effects in standard Ames tests and micronucleus assays at concentrations up to 1 mM. These findings support its continued use as a synthetic intermediate in drug discovery programs.
Looking forward, several clinical-stage compounds derived from 3-phenylazetidine-2-carboxylic acid hydrochloride are expected to enter Phase I trials in 2024-2025, targeting indications ranging from fibrotic diseases to neurodegenerative disorders. The compound's versatility as a chiral building block continues to make it a valuable asset in medicinal chemistry, with its applications expanding beyond traditional small molecule therapeutics to include PROTACs and other emerging modalities.
2155851-96-8 (3-phenylazetidine-2-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)